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Compound of Interest

Compound Name:
2-(3-Chloro-2-

methoxyphenyl)acetaldehyde

Cat. No.: B12071067

Get Quote

Emergency Overview & Hazard Identification
Compound Class: Halogenated Aromatic Aldehyde Molecular Formula: C₉H₉ClO₂ Estimated

Hazard Profile:[1][2]

GHS Classification: Skin Irritant (Cat 2), Eye Irritant (Cat 2A), Specific Target Organ Toxicity

(Respiratory Irritation).

Reactivity: Aldehydes are inherently unstable. They oxidize to carboxylic acids in air and can

polymerize exothermically in the presence of strong acids or bases.

Key Risk: As a halogenated organic, improper disposal (e.g., drain pouring) is a violation of

EPA/RCRA regulations (typically D001 Ignitable or listed halogenated waste) and can

generate toxic dioxins if incinerated at insufficient temperatures.

Pre-Disposal Characterization
Before disposal, you must characterize the waste state to select the correct stream.
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Parameter Specification Operational Implication

Physical State
Liquid (likely) or Low-melting

Solid

Liquids require secondary

containment; solids require

double-bagging.

Flash Point >60°C (Estimated)
Classified as Combustible. Do

not mix with oxidizers.[3]

Solubility
Low in water; High in organics

(DCM, DMSO)

DO NOT attempt aqueous

dilution for drain disposal.

Incompatibilities
Strong Oxidizers, Bases,

Amines

Segregate from nitric acid,

peroxides, and ammonia to

prevent

explosion/polymerization.

Disposal Methodologies
Method A: Commercial Incineration (The Gold Standard)
For research laboratories, the only acceptable disposal method for halogenated aromatic

aldehydes is high-temperature incineration via a licensed hazardous waste contractor. This

ensures complete destruction of the chlorinated ring system.

Protocol:

Segregation: Collect in a dedicated waste container labeled "Halogenated Organic Waste."

Note: Do not mix with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility

separates these streams, as halogenated waste is significantly more expensive to

process.

Container Choice: Use High-Density Polyethylene (HDPE) or amber glass containers with

PTFE-lined caps. Avoid metal cans due to potential acidity from aldehyde oxidation.

Labeling: Affix a hazardous waste tag immediately upon the first addition.
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Constituents: "2-(3-Chloro-2-methoxyphenyl)acetaldehyde" (Write full name; no

abbreviations).

Hazards: Check "Toxic" and "Irritant."

Method B: Chemical Deactivation (Spill Response Only)
Warning: In-lab chemical neutralization (e.g., oxidation to acid) is NOT recommended for

routine disposal of this compound due to the stability of the chlorinated ring and potential for

generating more toxic byproducts.

Use this protocol only for stabilizing spills before cleanup.

Quenching Agent: Sodium Bisulfite (saturated aqueous solution).

Mechanism: Bisulfite forms an adduct with the aldehyde, reducing its volatility and reactivity.

Procedure:

Cover the spill with excess solid Sodium Bisulfite or Sodium Metabisulfite.

Add a small amount of water to create a slurry.

Wait 15–30 minutes for the adduct to form.

Scoop the resulting sludge into a hazardous waste container.

Decision Logic & Workflows
Waste Stream Decision Tree
This logic gate ensures you select the correct regulatory path for the material.
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Waste: 2-(3-Chloro-2-methoxyphenyl)acetaldehyde

Is the material Pure or in Solution?

Pure Substance

Solid/Oil

In Solution

Dissolved

Stream A: Solid Hazardous Waste
(Pack in Drum)

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

Yes

Stream C: Non-Halogenated Organic Waste
(Fuel Blending - CHECK LOCAL REGS)

No (e.g., Methanol)

CRITICAL: If >1% Halogen content,
must default to Stream B

Re-route

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate hazardous waste stream based on

physical state and solvent composition.

Spill Response Protocol
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In the event of a benchtop spill, follow this immediate containment workflow.

1. ALERT & EVACUATE
(Lachrymator Hazard)

2. DON PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. VENTILATE
(Open Fume Hoods)

4. ABSORB
Use Vermiculite or

Polypropylene Pads

5. COLLECT
Place in Bag -> Seal -> Tag

6. REPORT
Contact EHS

Click to download full resolution via product page

Figure 2: Sequential workflow for safely managing a laboratory spill of an irritating aromatic

aldehyde.

Regulatory Compliance & Documentation
EPA/RCRA Waste Codes
While this specific research chemical may not have a unique "U" or "P" list code, it defaults to

the following characteristics under the Resource Conservation and Recovery Act (RCRA):

D001 (Ignitable): If the flash point is <60°C (conservative assumption for aldehydes).

Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform.

Labeling Requirements
Your waste tag must explicitly state:

Scientific Rationale (Why this matters)
Aldehyde Autoxidation: Aldehydes react with oxygen to form carboxylic acids. In this case,

the product would be 3-chloro-2-methoxyphenylacetic acid. While this acid is stable, the

transition can generate peroxides if ether linkages are present (methoxy group), posing an

explosion risk in long-term storage [1].
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Halogen Persistence: The chlorine atom on the aromatic ring makes the compound resistant

to biodegradation. Pouring this down the drain allows it to persist in water systems, where it

can be toxic to aquatic life [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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